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Compound of Interest

Compound Name: Isooctadecan-1-al

Cat. No.: B15175681

For Researchers, Scientists, and Drug Development Professionals
Introduction

Isooctadecan-1-al, systematically known as 16-methylheptadecanal (CAS No. 61497-47-0), is
a branched-chain, long-chain fatty aldehyde.[1] While the broader class of fatty aldehydes is
recognized for its role in cellular signaling and metabolism, specific research and commercial
availability of high-purity isooctadecan-1-al is limited. This guide provides a summary of the
currently available information on commercial suppliers, general experimental protocols
applicable to its analysis, and an overview of the biological pathways in which similar long-
chain fatty aldehydes are known to participate.

Commercial Suppliers of Isooctadecan-1-al

The commercial availability of high-purity isooctadecan-1-al is not widespread, and detailed
specifications from suppliers are often not publicly listed. Researchers are advised to contact
the identified potential suppliers directly to inquire about purity, availability, and to request a
certificate of analysis.
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Supplier Contact Information Notes

Listed as a supplier in
) o ) chemical buyers' guides.
Angene International Limited Website: --INVALID-LINK-- N ) o
Specific purity and availability

need to be confirmed.

Listed as a supplier in
) chemical buyers' guides.
CHEMOS GmbH & Co. KG Website: --INVALID-LINK-- N ) o
Specific purity and availability

need to be confirmed.

Note: The information presented in this table is based on listings in chemical supply directories.
Direct confirmation of product availability and purity specifications is essential.

Physicochemical Properties

Property Value Source

Molecular Formula C18H360 PubChem[1]
Molecular Weight 268.5 g/mol PubChem[1]
IUPAC Name 16-methylheptadecanal PubChem[1]
CAS Number 61497-47-0 PubChem[1]

Experimental Protocols

Detailed experimental protocols specifically for isooctadecan-1-al are not readily available in
the scientific literature. However, general methodologies for the handling, storage, and analysis
of long-chain fatty aldehydes are applicable.

General Handling and Storage of Long-Chain Aldehydes

Long-chain aldehydes are susceptible to oxidation and polymerization.[2] Proper handling and
storage are crucial to maintain their integrity.

» Storage: It is recommended to store isooctadecan-1-al under an inert atmosphere (e.g.,
argon or nitrogen) at a low temperature (2-8°C) to minimize degradation.[3] Containers
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should be tightly sealed and protected from light.

o Handling: All manipulations should be carried out in a well-ventilated fume hood.[3] Due to
the potential for reactivity, contact with strong oxidizing and reducing agents should be
avoided.

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of fatty aldehydes.[4][5][6] The following is a
general protocol that can be adapted for isooctadecan-1-al.

Objective: To separate and identify isooctadecan-1-al in a sample.

Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column suitable for lipid analysis (e.g., a non-polar or medium-polarity column)

Helium (carrier gas)

Sample containing isooctadecan-1-al

Appropriate solvent (e.g., hexane or dichloromethane)

Syringe for sample injection
Procedure:

o Sample Preparation: Dissolve the sample containing isooctadecan-1-al in a suitable solvent
to a known concentration. If the aldehyde is present in a complex matrix, a prior extraction
and purification step may be necessary.[7]

e GC-MS Instrument Setup:

o Set the injector temperature (e.g., 250°C).
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o Set the oven temperature program. A typical program might start at a lower temperature
(e.g., 90°C), ramp up to a higher temperature (e.g., 260°C) to elute the aldehyde, and then
hold for a period to ensure all components have eluted.[8] The exact parameters will need
to be optimized for the specific instrument and column.

o Set the carrier gas flow rate (e.g., 1 mL/min).

o Set the mass spectrometer to scan a relevant mass range (e.g., m/z 50-400).

e Injection: Inject a small volume of the prepared sample (e.g., 1 yL) into the GC.
o Data Acquisition: Acquire the data as the sample runs through the GC-MS system.
o Data Analysis:
o ldentify the peak corresponding to isooctadecan-1-al based on its retention time.

o Confirm the identity of the peak by analyzing its mass spectrum. Look for the molecular
ion (M+) and characteristic fragmentation patterns of long-chain aldehydes.[7]

Biological Context and Signaling Pathways

Long-chain fatty aldehydes are involved in various biological processes, acting as signaling
molecules and intermediates in metabolic pathways.[9][10] They can be generated through
several enzymatic and non-enzymatic routes within the cell.[11][12] An accumulation of fatty
aldehydes can lead to cellular stress, while their regulated production is crucial for normal
physiological functions.[13]

Below is a generalized diagram illustrating the metabolic sources and potential signaling roles
of fatty aldehydes.
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Caption: Generalized metabolic pathways for the generation and fate of long-chain fatty
aldehydes.

This diagram illustrates that long-chain fatty aldehydes, such as isooctadecan-1-al, can be
synthesized from various lipid precursors. Once formed, they can be either detoxified through
oxidation or participate in cellular signaling and potentially form adducts with macromolecules.

Conclusion

Isooctadecan-1-al is a long-chain fatty aldehyde with limited readily available commercial and
scientific information. Researchers interested in this compound should be prepared to directly
engage with chemical suppliers to ascertain purity and availability. The experimental protocols
and biological context provided in this guide, based on the broader class of long-chain fatty
aldehydes, offer a foundational framework for initiating research with isooctadecan-1-al.
Further investigation is needed to fully elucidate the specific properties and biological functions
of this particular branched-chain aldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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